Cas no 2138354-73-9 (Methyl 4-[4-(fluorosulfonyl)butoxy]benzoate)

Methyl 4-[4-(fluorosulfonyl)butoxy]benzoate is a fluorosulfonate ester derivative with applications in organic synthesis and pharmaceutical intermediates. Its key structural features include a benzoate ester group linked to a fluorosulfonyl-terminated alkyl chain, offering reactivity in nucleophilic substitution and cross-coupling reactions. The fluorosulfonyl group enhances electrophilicity, making it useful for introducing sulfonate functionalities or acting as a leaving group in synthetic pathways. The methyl benzoate moiety provides stability while allowing further derivatization. This compound is particularly valuable in medicinal chemistry for constructing complex molecules due to its balanced reactivity and selectivity. Proper handling under anhydrous conditions is recommended due to the moisture-sensitive fluorosulfonyl group.
Methyl 4-[4-(fluorosulfonyl)butoxy]benzoate structure
2138354-73-9 structure
Product Name:Methyl 4-[4-(fluorosulfonyl)butoxy]benzoate
CAS No:2138354-73-9
MF:C12H15FO5S
MW:290.307906389236
CID:5958245
PubChem ID:165453439
Update Time:2025-10-30

Methyl 4-[4-(fluorosulfonyl)butoxy]benzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-[4-(fluorosulfonyl)butoxy]benzoate
    • EN300-728480
    • 2138354-73-9
    • Methyl 4-[4-(fluorosulfonyl)butoxy]benzoate
    • Inchi: 1S/C12H15FO5S/c1-17-12(14)10-4-6-11(7-5-10)18-8-2-3-9-19(13,15)16/h4-7H,2-3,8-9H2,1H3
    • InChI Key: HOBMLJLLIZPZHP-UHFFFAOYSA-N
    • SMILES: S(CCCCOC1C=CC(C(=O)OC)=CC=1)(=O)(=O)F

Computed Properties

  • Exact Mass: 290.06242291g/mol
  • Monoisotopic Mass: 290.06242291g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 8
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 78Ų

Methyl 4-[4-(fluorosulfonyl)butoxy]benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-728480-1.0g
methyl 4-[4-(fluorosulfonyl)butoxy]benzoate
2138354-73-9
1g
$0.0 2023-06-06

Additional information on Methyl 4-[4-(fluorosulfonyl)butoxy]benzoate

Recent Advances in the Study of Methyl 4-[4-(fluorosulfonyl)butoxy]benzoate (CAS: 2138354-73-9)

Methyl 4-[4-(fluorosulfonyl)butoxy]benzoate (CAS: 2138354-73-9) is a fluorosulfonyl-containing compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique fluorosulfonyl functional group, has been explored for its potential applications in drug discovery, chemical biology probes, and as a versatile intermediate in organic synthesis. Recent studies have focused on its reactivity, biological activity, and potential therapeutic applications, making it a subject of intense research interest.

The fluorosulfonyl group in Methyl 4-[4-(fluorosulfonyl)butoxy]benzoate is particularly noteworthy due to its high reactivity and ability to participate in various chemical transformations. This moiety has been utilized in the development of covalent inhibitors, which are increasingly important in targeting challenging proteins such as those involved in cancer and infectious diseases. Recent publications have highlighted its use in the synthesis of sulfonyl fluorides, which are valuable as "click chemistry" reagents and in the development of activity-based probes for studying enzyme function.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the potential of Methyl 4-[4-(fluorosulfonyl)butoxy]benzoate as a precursor for the development of covalent kinase inhibitors. The study demonstrated that derivatives of this compound could selectively target cysteine residues in the ATP-binding pocket of specific kinases, leading to potent inhibition. This approach offers a promising strategy for overcoming drug resistance in kinase-targeted therapies, a significant challenge in cancer treatment.

Another area of active research involves the use of Methyl 4-[4-(fluorosulfonyl)butoxy]benzoate in chemical proteomics. A 2023 study in Nature Chemical Biology reported its application in the development of sulfonyl fluoride-based probes for global profiling of reactive cysteines in the human proteome. This work has provided valuable insights into druggable hotspots across diverse protein families, opening new avenues for drug discovery and target identification.

The compound's potential in radiopharmaceutical development has also been explored. Recent work published in Nuclear Medicine and Biology demonstrated its utility as a building block for the synthesis of fluorine-18 labeled tracers for positron emission tomography (PET) imaging. The fluorosulfonyl group serves as an excellent handle for radiofluorination, offering advantages in terms of labeling efficiency and stability of the resulting tracer.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation of Methyl 4-[4-(fluorosulfonyl)butoxy]benzoate and its derivatives. A 2022 publication in Organic Letters described an improved synthetic route that enhances yield and purity while reducing the formation of byproducts. This methodological advancement is particularly important for scaling up production for preclinical and potential clinical applications.

In conclusion, Methyl 4-[4-(fluorosulfonyl)butoxy]benzoate (CAS: 2138354-73-9) represents a versatile and valuable compound in chemical biology and medicinal chemistry research. Its unique chemical properties and broad applicability across multiple research areas continue to drive innovation in drug discovery, chemical biology, and diagnostic development. As research progresses, we anticipate further breakthroughs that will expand its utility and potentially lead to novel therapeutic and diagnostic applications.

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